beta-D-Glucopyranosiduronic acid, 2-hydroxy-4-(1-hydroxy-2-(methylamino)ethyl)phenyl, (R)-

• CAS No.: 54964-61-3
• Product Name: beta-D-Glucopyranosiduronic acid, 2-hydroxy-4-(1-hydroxy-2-(methylamino)ethyl)phenyl, (R)-
• Molecular Formula: C15H21NO9
• Molecular Weight: 359.33 g/mol
• IUPAC Name: (2S,3S,4S,6S)-3,4,5,5-tetrahydroxy-3-[(1R)-1-hydroxy-2-(methylamino)ethyl]-6-phenoxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C15H21NO9/c1-16-7-9(17)14(21)10(11(18)19)25-13(15(22,23)12(14)20)24-8-5-3-2-4-6-8/h2-6,9-10,12-13,16-17,20-23H,7H2,1H3,(H,18,19)/t9-,10-,12+,13-,14-/m1/s1
• Standard InChIKey: BQSRWNRFUSHYFP-IGJDLRFWSA-N
• Isomeric SMILES: CNC[C@H]([C@]1([C@H](O[C@H](C([C@H]1O)(O)O)OC2=CC=CC=C2)C(=O)O)O)O
• SMILES: CNCC(C1(C(OC(C(C1O)(O)O)OC2=CC=CC=C2)C(=O)O)O)O
• Canonical SMILES: CNCC(C1(C(OC(C(C1O)(O)O)OC2=CC=CC=C2)C(=O)O)O)O
• Appearance: White to Off-White Solid
• Description: A derivative of Epinephrine. Epinephrine is a natural neurotransmitter that is released from the adrenal medulla and activates adrenoceptors
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (2S,3S,4S,6S)-3,4,5,5-tetrahydroxy-3-[(1R)-1-hydroxy-2-(methylamino)ethyl]-6-phenoxytetrahydro-2H-pyran-2-carboxylic acid
• PubChem Compound: 171394
• Last Modified: Dec 23 2021